Cas no 34340-09-5 (a-D-Glucopyranoside, methyl6-deoxy-6-iodo-, 3,4-dibenzoate 2-(4-methylbenzenesulfonate))

34340-09-5 structure
Product name:a-D-Glucopyranoside, methyl6-deoxy-6-iodo-, 3,4-dibenzoate 2-(4-methylbenzenesulfonate)
a-D-Glucopyranoside, methyl6-deoxy-6-iodo-, 3,4-dibenzoate 2-(4-methylbenzenesulfonate) Chemical and Physical Properties
Names and Identifiers
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- a-D-Glucopyranoside, methyl6-deoxy-6-iodo-, 3,4-dibenzoate 2-(4-methylbenzenesulfonate)
- [4-benzoyloxy-2-(iodomethyl)-6-methoxy-5-(4-methylphenyl)sulfonyloxyoxan-3-yl] benzoate
- NSC-179638
- NSC179638
- DTXSID70306748
- 34340-09-5
-
- Inchi: InChI=1S/C28H27IO9S/c1-18-13-15-21(16-14-18)39(32,33)38-25-24(37-27(31)20-11-7-4-8-12-20)23(22(17-29)35-28(25)34-2)36-26(30)19-9-5-3-6-10-19/h3-16,22-25,28H,17H2,1-2H3
- InChI Key: GXTSCYPKSHTHHT-UHFFFAOYSA-N
- SMILES: CC1C=CC(S(OC2C(OC)OC(CI)C(OC(C3C=CC=CC=3)=O)C2OC(C2C=CC=CC=2)=O)(=O)=O)=CC=1
Computed Properties
- Exact Mass: 666.04161
- Monoisotopic Mass: 666.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 39
- Rotatable Bond Count: 11
- Complexity: 903
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 123Ų
Experimental Properties
- Density: 1.59
- Boiling Point: 718.2°Cat760mmHg
- Flash Point: 388.2°C
- Refractive Index: 1.641
- PSA: 114.43
- LogP: 5.40720
a-D-Glucopyranoside, methyl6-deoxy-6-iodo-, 3,4-dibenzoate 2-(4-methylbenzenesulfonate) Related Literature
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Miao Du,Min Chen,Xiao-Gang Yang,Jiong Wen,Xi Wang,Shao-Ming Fang,Chun-Sen Liu J. Mater. Chem. A, 2014,2, 9828-9834
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Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
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Hannah K. Wagner,Hubert Wadepohl,Joachim Ballmann Chem. Sci., 2021,12, 3693-3701
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5. A biomimetic magnetosome: formation of iron oxide within carboxylic acid terminated polymersomes†Jennifer Bain,Christopher J. Legge,Deborah L. Beattie,Annie Sahota,Catherine Dirks,Joseph R. Lovett,Sarah S. Staniland Nanoscale, 2019,11, 11617-11625
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Renate Weiß,Sebastian Gritsch,Günter Brader,Branislav Nikolic,Marc Spiller,Julia Santolin,Hedda K. Weber,Nikolaus Schwaiger,Sylvain Pluchon,Kristin Dietel Green Chem., 2021,23, 6501-6514
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Lanfang Pang,Yanmei Zhou,Enze Wang,Fang Yu,Hua Zhou,Wenli Gao RSC Adv., 2016,6, 16467-16473
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G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
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Wenwen Peng,Jingwei Wan,Bing Xie,Xuebing Ma Org. Biomol. Chem., 2014,12, 8336-8345
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Jinjie Qian,Wenbin Yang,Xiaofei Kuang,Jun Zhang,Yixin Cui,Weiming Wu,Xiao-Yuan Wu,Can-Zhong Lu J. Mater. Chem. A, 2015,3, 15399-15402
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